2-[4-[4-[5-(Trifluoromethyl)-1H-pyrazol-3-yl]phenyl]cyclohexyl]acetic acid

• CAS No.: 1031335-85-9
• Product Name: 2-[4-[4-[5-(Trifluoromethyl)-1H-pyrazol-3-yl]phenyl]cyclohexyl]acetic acid
• Molecular Formula: C18H19F3N2O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-[4-[4-[5-(trifluoromethyl)-1H-pyrazol-3-yl]phenyl]cyclohexyl]acetic acid
• Standard InChI: InChI=1S/C18H19F3N2O2/c19-18(20,21)16-10-15(22-23-16)14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-17(24)25/h5-8,10-12H,1-4,9H2,(H,22,23)(H,24,25)
• Standard InChIKey: YPHFQSYEKIEMNC-UHFFFAOYSA-N
• SMILES: C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)C3=NNC(=C3)C(F)(F)F
• Canonical SMILES: C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)C3=NNC(=C3)C(F)(F)F
• Appearance: Solid powder
• Description: A-935142 is a novel hERG channel activator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (4-(4-(5-trifluoromethyl-1H-pyrazol-3-yl)phenyl)cyclohexyl)acetic acid; A 935142; A-935142; A935142
• Reference: 1: Liu X, Limberis JT, Su Z, Houseman K, Diaz GJ, Gintant GA, Cox BF, Martin RL. Characterization of A-935142, a hERG enhancer, in the presence and absence of standard hERG blockers. Life Sci. 2012 Apr 20;90(15-16):607-11. doi: 10.1016/j.lfs.2012.02.017. PubMed PMID: 22406079.; 2: Su Z, Limberis J, Souers A, Kym P, Mikhail A, Houseman K, Diaz G, Liu X, Martin RL, Cox BF, Gintant GA. Electrophysiologic characterization of a novel hERG channel activator. Biochem Pharmacol. 2009 Apr 15;77(8):1383-90. doi: 10.1016/j.bcp.2009.01.015. PubMed PMID: 19426677.
• PubChem Compound: 25125452
• Last Modified: Nov 11 2021